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The pyrazole ring is a cornerstone of modern medicinal chemistry, forming the core of
numerous FDA-approved drugs with applications ranging from anti-inflammatory agents like
Celecoxib to anticancer therapies.[1][2] Aminopyrazoles, in particular, are a privileged scaffold,
offering a versatile framework for creating ligands that can interact with a wide array of
biological targets, including various kinases and enzymes.[3] The amino group provides a
critical handle for hydrogen bonding and further synthetic elaboration, making it a key feature in
drug-receptor interactions.

However, the very reactivity that makes the amino group and the pyrazole ring's nitrogen atoms
valuable also presents a significant synthetic challenge. The nucleophilicity and basicity of
these nitrogens can lead to undesired side reactions during multi-step syntheses, such as
acylation, alkylation, or interference with metal-catalyzed cross-coupling reactions. This
necessitates the use of protecting groups to temporarily mask their reactivity.

Among the various options, sulfonyl groups have emerged as a robust and reliable choice for
protecting the nitrogen atoms of pyrazoles and their amino substituents.[4][5] Their strong
electron-withdrawing nature significantly reduces the nucleophilicity of the nitrogen atom they
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are attached to, rendering it stable to a wide range of reaction conditions. This guide provides a
comprehensive overview of the synthesis, strategic application, and deprotection of sulfonyl-
protected pyrazole amines, offering field-proven insights for their effective use in complex
molecule synthesis.

Section 1: Synthesis of Sulfonyl-Protected Pyrazole
Amines

The introduction of a sulfonyl protecting group can be achieved either by the direct
sulfonylation of a pre-existing pyrazole amine or by constructing the pyrazole ring from a
sulfonyl-containing precursor. The choice of strategy is often dictated by the availability of
starting materials and the desired substitution pattern on the final molecule.

Direct Sulfonylation of Pyrazole Amines

This is the most straightforward approach, involving the reaction of a pyrazole amine with a
suitable sulfonyl chloride (e.g., p-toluenesulfonyl chloride, 2-nitrobenzenesulfonyl chloride) in
the presence of a base.

Causality Behind Experimental Choices:

e Base: A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is
typically used to scavenge the HCI generated during the reaction. For less reactive
pyrazoles, a stronger base or a nucleophilic catalyst like pyridine or 4-dimethylaminopyridine
(DMAP) may be employed to accelerate the reaction.[4]

e Solvent: Anhydrous, aprotic solvents such as dichloromethane (DCM), tetrahydrofuran
(THF), or acetonitrile are preferred to prevent hydrolysis of the sulfonyl chloride.

Experimental Protocol: General Procedure for N-Tosylation of a Pyrazole Amine
» Dissolve the pyrazole amine (1.0 eq.) in anhydrous DCM (0.1-0.2 M).
¢ Add triethylamine (1.5-2.0 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

o Add a solution of p-toluenesulfonyl chloride (1.1-1.2 eq.) in anhydrous DCM dropwise over
15-20 minutes.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://en.chem-station.com/reactions-2/2014/05/sulfonyl-protective-groups.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring progress
by Thin Layer Chromatography (TLC) or LC-MS.

» Upon completion, quench the reaction with water or a saturated aqueous solution of NH4Cl.

o Separate the organic layer, wash with brine, dry over anhydrous Na>SOa4 or MgSOa, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel or recrystallization to afford
the desired N-tosylated pyrazole.
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Caption: General workflow for the direct N-sulfonylation of pyrazole amines.

Pyrazole Annulation from Sulfonyl Hydrazides

An alternative and powerful strategy involves the cyclocondensation of a sulfonyl hydrazide
with a 1,3-dielectrophile, such as a 1,3-dicarbonyl compound or an a,3-unsaturated ketone.[6]
[7] This method builds the protected pyrazole ring in a single cascade, often with excellent
regioselectivity.
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Causality Behind Experimental Choices:

e Reactants: The choice of the 1,3-dielectrophile directly determines the substitution pattern at
positions 3 and 5 of the resulting pyrazole. Using sulfonyl hydrazides (e.g., tosylhydrazide)
as the N-N source ensures the sulfonyl group is incorporated directly onto the N1 position
during cyclization.[8]

o Catalyst: The reaction is typically catalyzed by acid (e.g., acetic acid) to promote the initial
condensation and subsequent cyclization/dehydration steps.

Experimental Protocol: Synthesis of 1-Tosyl-3,5-dimethylpyrazole

» To a solution of acetylacetone (1.0 eq.) in ethanol, add p-toluenesulfonyl hydrazide (1.0 eq.).
e Add a catalytic amount of glacial acetic acid (e.g., 3-5 drops).

o Heat the mixture to reflux (approx. 80 °C) for 2-4 hours, monitoring the reaction by TLC.

» After completion, cool the reaction mixture to room temperature.

« If a precipitate forms, filter the solid product and wash with cold ethanol.

« If no precipitate forms, concentrate the solvent under reduced pressure and purify the
residue by column chromatography (silica gel, hexane/ethyl acetate gradient).

Section 2: A Comparative Analysis of Common
Sulfonyl Protecting Groups

The selection of a specific sulfonyl group is a critical strategic decision that impacts the entire
synthetic route. The ideal group should be stable to all planned reaction conditions but readily
removable under specific conditions that do not affect other functional groups in the molecule.
The most commonly employed groups are p-toluenesulfonyl (Tosyl, Ts) and 2-
nitrobenzenesulfonyl (Nosyl, Ns).
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Section 3: Deprotection Strategies: Liberating the
Pyrazole Amine

The selective removal of the sulfonyl group is the final and often most crucial step. The choice
of method is entirely dependent on the protecting group used and the overall functional group
tolerance of the molecule.

Reductive Cleavage of Tosylamides
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Deprotection of N-tosyl pyrazoles typically requires reductive conditions. While historically
methods like sodium in liquid ammonia were used, a more practical lab-scale method involves
magnesium metal in methanol.

Causality Behind Experimental Choices:

e Mechanism: This method relies on a single-electron transfer (SET) from the magnesium
metal to the tosyl group, leading to the cleavage of the S-N bond. Methanol serves as the
proton source.

» Limitations: This method is fundamentally reductive and will readily reduce other sensitive
functional groups such as nitro groups, aldehydes, and some esters. Therefore, its use must
be planned carefully.

Nucleophilic Aromatic Substitution for Nosylamides

The key advantage of the nosyl group is its susceptibility to cleavage under mild, nucleophilic
conditions, providing excellent orthogonality.[9] This is the cornerstone of the widely used
Fukuyama amine synthesis.

Causality Behind Experimental Choices:

e Mechanism: The electron-withdrawing nitro group activates the aromatic ring toward
nucleophilic aromatic substitution (SnAr). A soft nucleophile, typically a thiol like thiophenol or
2-mercaptoethanol, attacks the carbon bearing the sulfonyl group, forming a Meisenheimer
complex. Subsequent collapse of this intermediate cleaves the S-N bond and liberates the
free amine.[9]

o Base: A mild base like potassium carbonate (K2COs) or cesium carbonate (Cs2COs3) is
required to deprotonate the thiol, generating the more nucleophilic thiolate anion.[10]

Caption: Mechanism of nosyl group deprotection via a Meisenheimer complex.
Experimental Protocol: General Procedure for N-Nosyl Deprotection

» Dissolve the N-nosyl protected pyrazole (1.0 eq.) in a polar aprotic solvent like DMF or
acetonitrile.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://pdf.benchchem.com/182/Application_Notes_and_Protocols_Nitrophenylsulfonyl_Nosyl_Group_for_Amine_Protection.pdf
https://pdf.benchchem.com/182/Application_Notes_and_Protocols_Nitrophenylsulfonyl_Nosyl_Group_for_Amine_Protection.pdf
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2005-921892
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Add potassium carbonate (K2COs, 3.0 eq.) and thiophenol (2.0 eq.).

 Stir the mixture at room temperature for 1-3 hours. Monitor the reaction by TLC until the
starting material is consumed.

¢ Dilute the reaction mixture with ethyl acetate and water.

o Separate the organic layer and wash it multiple times with aqueous NaHCOs solution to
remove excess thiophenol, followed by a brine wash.

e Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced
pressure.

 Purify the crude product via column chromatography to yield the free pyrazole amine. For
basic amines, an acidic workup or purification using a solid-phase extraction (SPE) cartridge
(e.g., SCX) can be highly effective.[10]

Conclusion

Sulfonyl-protected pyrazole amines are indispensable intermediates in the synthesis of
complex, biologically active molecules. The strategic choice between robust protection with a
tosyl group and orthogonally-cleavable protection with a nosyl group allows chemists to
navigate challenging synthetic pathways with confidence. Understanding the causality behind
the selection of reagents and conditions for both the installation and cleavage of these groups
is paramount for success. By mastering these techniques, researchers in drug development
can efficiently access a vast chemical space of pyrazole-based compounds, accelerating the
discovery of next-generation therapeutics.

References
e Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

e Recent advances in the synthesis of anticancer pyrazole derivatives using microwave,
ultrasound, and mechanochemical techniques. (2024). RSC Publishing. [Link]

o Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives.
(2022). MDPLI. [Link]

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2005-921892
https://www.mdpi.com/1420-3049/27/19/6276
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra02073d
https://www.mdpi.com/1420-3049/27/3/938
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Recent advances in pyrazole synthesis employing diazo compounds and synthetic
analogues. (2022). PubMed. [Link]

Recent Advances in the Synthesis of Pyrazole Derivatives. (2021). PubMed. [Link]

Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones
and Terminal Alkynes. (2014). Organic Chemistry Portal. [Link]

Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under
Transition-Metal-Catalyst- and Oxidant-Free Conditions. (2020). PMC. [Link]

Recent highlights in the synthesis and biological significance of pyrazole derivatives. (2023).
PMC. [Link]

Transition Metal-free C—H Sulfonylation and Pyrazole Annulation Cascade for the Synthesis
of 4-Sulfonyl Pyrazoles. (2020). ResearchGate. [Link]

Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological
Evaluation. (2023). PMC - PubMed Central. [Link]

Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
(2023). RSC Publishing. [Link]

Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot
Pyrazole Synthesis. (2010). ACS Publications. [Link]

Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). PMC. [Link]

Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological
Evaluation. (2023). ACS Publications. [Link]

Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl
Group Migration, and Synthetic Applications. (2017). ResearchGate. [Link]

Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36341908/
https://pubmed.ncbi.nlm.nih.gov/33167842/
https://www.organic-chemistry.org/abstracts/lit4/048.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7022718/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10158911/
https://www.researchgate.net/publication/344078701_Transition_Metal-free_C-H_Sulfonylation_and_Pyrazole_Annulation_Cascade_for_the_Synthesis_of_4-Sulfonyl_Pyrazoles
https://www.organic-chemistry.org/namedreactions/knorr-pyrazole-synthesis.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10382346/
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d2ob02161g
https://pubs.acs.org/doi/10.1021/ol102179v
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10178711/
https://pubs.acs.org/doi/10.1021/acsomega.3c03038
https://www.researchgate.net/publication/321458900_Chemoselective_Deprotection_of_Sulfonamides_Under_Acidic_Conditions_Scope_Sulfonyl_Group_Migration_and_Synthetic_Applications
https://www.pharmaguideline.com/2023/02/synthesis-reactions-and-medicinal-uses-of-pyrazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sulfonyl Protective Groups. (2014). Chem-Station Int. Ed.. [Link]

Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-
b]pyridine-Based Inhibitors of NADPH Oxidase 2. (2022). MDPI. [Link]

synthesis of pyrazoles. (2019). YouTube. [Link]

Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl
Group Migration, and Synthetic Applications. (2017). ACS Publications. [Link]

Discovery of New Pyrazole-Tosylamide Derivatives as Apoptosis Inducers Through BCL-2
Inhibition and Caspase-3 Activation. (2024). PubMed. [Link]

Thiolation of pyrazolones with arylsulfonyl chloride in presence of PPh3. (2017).
ResearchGate. [Link]

Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-
Supported Thiol. (2005). Arkivoc. [Link]

Sulfur-Based Protecting Groups for Pyrroles and the Facile Deprotection of 2-(2,4-
Dinitrobenzene)sulfinyl and Sulfonyl Pyrroles. (2005). ResearchGate. [Link]

Synthesis, Biological Evaluation of Some Arylsulfonyl, Carboxamide Derivatives of 3-Methyl-
1H-pyrazol-5(4H)-one. (2019). ResearchGate. [Link]

Ring cleavage of some pyrazole-4-sulphonyl chlorides by chlorine. (1976). J-GLOBAL. [Link]

Green protection of pyrazole, thermal isomerization and deprotection of
tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. (2015).
RSC Publishing. [Link]

Green protection of pyrazole, thermal isomerization and deprotection of
tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. (2015).
Semantic Scholar. [Link]

Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020).
International Journal of Pharmaceutical Sciences Review and Research. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.chem-station.com/en/reactions-2/2014/05/sulfonyl-protective-groups.html
https://www.mdpi.com/1422-0067/23/24/15638
https://www.youtube.com/watch?v=F_f-aD51s-0
https://pubs.acs.org/doi/10.1021/acs.joc.7b02507
https://pubmed.ncbi.nlm.nih.gov/38682649/
https://www.researchgate.net/publication/312490518_Thiolation_of_pyrazolones_with_arylsulfonyl_chloride_in_presence_of_PPh3
https://www.arkat-usa.org/get-file/19391/
https://www.researchgate.net/publication/7618073_Sulfur-Based_Protecting_Groups_for_Pyrroles_and_the_Facile_Deprotection_of_2-24-Dinitrobenzenesulfinyl_and_Sulfonyl_Pyrroles
https://www.researchgate.net/publication/330559981_Synthesis_Biological_Evaluation_of_Some_Arylsulfonyl_Carboxamide_Derivatives_of_3-Methyl-1H-pyrazol-54H-one
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200902103554734288
https://pubs.rsc.org/en/content/articlelanding/2015/ob/c5ob00146e
https://www.semanticscholar.org/paper/Green-protection-of-pyrazole%2C-thermal-and-of-and-Minkin-Garnovskii/a96f30d072551505c8793b16021110a15860d5c2
http://globalresearchonline.net/journalcontents/v64-2/13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl
Group Migration, and Synthetic Applications. (2017). Organic Chemistry Portal. [Link]

Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). PubMed. [Link]

Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. (2007).
Arkivoc. [Link]

Synthesis of new pyrazolo[1][11][12]triazines by cyclative cleavage of pyrazolyltriazenes.
(2018). PMC. [Link]

Discovery of pyrazole N-aryl sulfonate: A novel and highly potent cyclooxygenase-2 (COX-2)
selective inhibitors. (2021). PubMed. [Link]

Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives.
(2017). Springer. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR
studies - PMC [pmc.ncbi.nim.nih.gov]

3. Amino-Pyrazoles in Medicinal Chemistry: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
4. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. youtube.com [youtube.com]

8. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under
Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.organic-chemistry.org/abstracts/reviews/2017/12.shtm
https://pubmed.ncbi.nlm.nih.gov/37175459/
https://www.arkat-usa.org/get-file/25134/
https://www.mdpi.com/2624-8549/4/3/65
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d4ra08866b
https://www.mdpi.com/1420-3049/27/15/4723
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6201880/
https://pubmed.ncbi.nlm.nih.gov/34218698/
https://link.springer.com/article/10.1007/s12088-017-0689-6
https://www.benchchem.com/product/b1460528?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2624-8549/4/3/65
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667768/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667768/
https://pubmed.ncbi.nlm.nih.gov/37175540/
https://en.chem-station.com/reactions-2/2014/05/sulfonyl-protective-groups.html
https://www.researchgate.net/publication/7892622_Sulfur-Based_Protecting_Groups_for_Pyrroles_and_the_Facile_Deprotection_of_2-24-Dinitrobenzenesulfinyl_and_Sulfonyl_Pyrroles
https://www.researchgate.net/publication/339560308_Transition_Metal-free_C-H_Sulfonylation_and_Pyrazole_Annulation_Cascade_for_the_Synthesis_of_4-Sulfonyl_Pyrazoles
https://www.youtube.com/watch?v=o75a3V1JotU
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052136/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

9. pdf.benchchem.com [pdf.benchchem.com]
e 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

e 11. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave,
ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing)
[pubs.rsc.org]

e 12. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Introduction: The Pyrazole Amine Scaffold and the
Imperative of Nitrogen Protection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460528/docs#introduction-the-pyrazole-amine-
scaffold-and-the-imperative-of-nitrogen-protection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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